![molecular formula C8H4ClN3O3 B1487033 7-Chloro-6-nitroquinazolin-4(3H)-one CAS No. 53449-14-2](/img/structure/B1487033.png)
7-Chloro-6-nitroquinazolin-4(3H)-one
Overview
Description
“7-Chloro-6-nitroquinazolin-4(3H)-one” is also known as “7-Chloro-4-Hydroxy-6-Nitroquinazoline”. It has a molecular weight of 225.59 and its formula is C8H4ClN3O3 . The SMILES representation of the molecule is OC1=C2C=C(C(Cl)=CC2=NC=N1)N+=O
.
Molecular Structure Analysis
The molecular structure of “7-Chloro-6-nitroquinazolin-4(3H)-one” includes a quinazoline core, which is a bicyclic compound consisting of two fused six-membered rings, a benzene ring and a pyrimidine ring . The molecule also contains a nitro group and a chloro group attached to the quinazoline core .Scientific Research Applications
Pharmacology
7-Chloro-6-nitroquinazolin-4(3H)-one: is a compound that has potential applications in the field of pharmacology. It can be used as a precursor for synthesizing various pharmacologically active derivatives. These derivatives may exhibit a range of biological activities, including antitumor, antibacterial, and anti-inflammatory properties .
Agriculture
In agriculture, this compound could be explored for the development of novel agrochemicals. Its derivatives might act as growth regulators or pesticides, providing protection against a spectrum of pests and diseases that affect crops .
Material Science
The unique chemical structure of 7-Chloro-6-nitroquinazolin-4(3H)-one makes it a candidate for creating advanced materials. It could be used in the synthesis of organic semiconductors, which are crucial for developing new electronic devices .
Chemical Synthesis
This compound serves as an important building block in chemical synthesis. It can be utilized to construct complex molecules for research purposes or to develop new chemical reactions that could have broad applications in synthetic chemistry .
Environmental Science
7-Chloro-6-nitroquinazolin-4(3H)-one: may have applications in environmental science, particularly in the detection and quantification of pollutants. Its derivatives could be used as sensors or indicators in environmental monitoring systems .
Biochemistry
In biochemistry, the compound could be used to study enzyme reactions or as a molecular probe to understand biological pathways. It might also serve as a scaffold for designing enzyme inhibitors that can regulate biochemical processes .
properties
IUPAC Name |
7-chloro-6-nitro-3H-quinazolin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClN3O3/c9-5-2-6-4(1-7(5)12(14)15)8(13)11-3-10-6/h1-3H,(H,10,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URDYTQYZXZKBQT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1[N+](=O)[O-])Cl)N=CNC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClN3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90498376 | |
Record name | 7-Chloro-6-nitroquinazolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90498376 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Chloro-6-nitroquinazolin-4(3H)-one | |
CAS RN |
53449-14-2 | |
Record name | 7-Chloro-6-nitro-4(3H)-quinazolinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=53449-14-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-Chloro-6-nitroquinazoline-4-ol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053449142 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 7-Chloro-6-nitroquinazolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90498376 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-chloro-6-nitroquinazolin-4(1H)-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.203.421 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 7-Chloro-6-nitroquinazolin-4(3H)-one in the synthesis of quinazoline sulfones?
A1: 7-Chloro-6-nitroquinazolin-4(3H)-one (I) serves as a crucial starting material in the synthesis of 6-nitro-7-tosylquinazolin-4(3H)-one (III). [] This novel quinazoline sulfone is produced by reacting 7-Chloro-6-nitroquinazolin-4(3H)-one with sodium p-toluenesulfinate (II). [] This synthesis highlights the compound's reactivity and its utility in building more complex molecules with potential biological activity.
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